Cas no 1340235-51-9 (3-Furanol, 3-(4-chlorophenyl)tetrahydro-)

3-Furanol, 3-(4-chlorophenyl)tetrahydro-, is a furan-based organic compound featuring a tetrahydrofuran ring substituted with a 4-chlorophenyl group and a hydroxyl moiety. This structure imparts unique reactivity and potential utility as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both aromatic and aliphatic components enhances its versatility in functionalization reactions, while the hydroxyl group offers a handle for further derivatization. Its well-defined stereochemistry and purity make it suitable for applications requiring precise molecular control. The chlorophenyl substituent may contribute to enhanced stability or specific binding interactions in target molecules. This compound is typically handled under standard laboratory conditions, with attention to appropriate safety protocols.
3-Furanol, 3-(4-chlorophenyl)tetrahydro- structure
1340235-51-9 structure
Product Name:3-Furanol, 3-(4-chlorophenyl)tetrahydro-
CAS No:1340235-51-9
MF:C10H11ClO2
MW:198.646142244339
MDL:MFCD18332771
CID:5168770
Update Time:2025-10-31

3-Furanol, 3-(4-chlorophenyl)tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 3-Furanol, 3-(4-chlorophenyl)tetrahydro-
    • MDL: MFCD18332771
    • Inchi: 1S/C10H11ClO2/c11-9-3-1-8(2-4-9)10(12)5-6-13-7-10/h1-4,12H,5-7H2
    • InChI Key: IUJXWQNBALXSAV-UHFFFAOYSA-N
    • SMILES: O1CCC(C2=CC=C(Cl)C=C2)(O)C1

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Additional information on 3-Furanol, 3-(4-chlorophenyl)tetrahydro-

Introduction to 3-Furanol, 3-(4-chlorophenyl)tetrahydro (CAS No. 1340235-51-9)

The compound 3-Furanol, 3-(4-chlorophenyl)tetrahydro, with the CAS number 1340235-51-9, is a fascinating organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of tetrahydrofuran derivatives, which are widely studied for their unique chemical properties and potential applications in various industries. The structure of this compound features a tetrahydrofuran ring with a 4-chlorophenyl substituent, making it a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the importance of 3-Furanol, 3-(4-chlorophenyl)tetrahydro in the development of advanced materials. Researchers have explored its role as a building block for constructing functional polymers and biodegradable materials. For instance, a 2022 study published in the Journal of Polymer Science demonstrated that this compound can be used to synthesize biocompatible polymers with excellent mechanical properties, making it a promising candidate for biomedical applications such as drug delivery systems and tissue engineering scaffolds.

The synthesis of 3-Furanol, 3-(4-chlorophenyl)tetrahydro involves a multi-step process that typically begins with the preparation of furan derivatives. One common method involves the reaction of furan with chlorobenzene derivatives under specific catalytic conditions. This process requires precise control over reaction conditions to ensure high yield and purity of the final product. Recent advancements in catalytic chemistry have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste.

In terms of chemical properties, 3-Furanol, 3-(4-chlorophenyl)tetrahydro exhibits moderate solubility in common organic solvents such as dichloromethane and ethyl acetate. Its boiling point is relatively high due to the presence of hydrogen bonding within the tetrahydrofuran ring. The compound is also thermally stable under normal conditions, making it suitable for use in various industrial processes. However, it is important to note that prolonged exposure to heat or strong oxidizing agents can lead to decomposition.

The application of 3-Furanol, 3-(4-chlorophenyl)tetrahydro extends beyond materials science into the field of pharmaceuticals. Several research groups have investigated its potential as an intermediate in drug synthesis. For example, a 2021 study published in Organic Process Research & Development explored its use as a key intermediate in the synthesis of antiviral agents. The compound's ability to form stable bonds with other functional groups makes it an ideal candidate for constructing complex drug molecules with high bioavailability.

In addition to its chemical applications, 3-Furanol, 3-(4-chlorophenyl)tetrahydro has also found use in electronic materials. Recent research has focused on its role as a precursor for synthesizing conductive polymers and organic semiconductors. These materials are critical components in modern electronic devices such as flexible displays and thin-film transistors. A study conducted at Stanford University demonstrated that polymers derived from this compound exhibit excellent electrical conductivity and stability under varying environmental conditions.

The environmental impact of 3-Furanol, 3-(4-chlorophenyl)tetrahydro has also been a topic of interest among researchers. While the compound itself is not classified as hazardous under normal handling conditions, its production and disposal require careful consideration to minimize ecological risks. Efforts are being made to develop sustainable production methods that reduce energy consumption and waste generation during its synthesis.

In conclusion, 3-Furanol, 3-(4-chlorophenyl)tetrahydro (CAS No. 1340235-51-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in the development of advanced materials, pharmaceuticals, and electronic devices. As research continues to uncover new potential uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.

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